2-Amino-2-(2,4-difluorophenyl)ethan-1-OL

• IUPAC Name: 2-amino-2-(2,4-difluorophenyl)ethanol
• InChI: InChI=1S/C8H9F2NO/c9-5-1-2-6(7(10)3-5)8(11)4-12/h1-3,8,12H,4,11H2
• InChI Key: QILCOZXXFOLWRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)C(CO)N
• Molecular Formula: C8H9F2NO
• Molecular Weight: 173.16 g/mol

Description

2-Amino-2-(2,4-difluorophenyl)ethan-1-OL (DFE) is an organic compound with a molecular formula of C8H9F2NO. It is a colorless solid and is soluble in most organic solvents. DFE is a derivative of aniline, a compound that is widely used in organic synthesis. DFE has a range of applications in the field of organic synthesis, such as the synthesis of heterocyclic compounds and pharmaceuticals. It has also been used for the synthesis of organic compounds for use in the pharmaceutical, agrochemical and food industries.

Scientific Research Applications

Organic Light-Emitting Diodes (OLEDs)

Research on organic semiconductors for OLED applications has significantly advanced, focusing on the design and development of new conjugated systems. BODIPY-based materials, structurally related to the compound of interest, have emerged as potential platforms for applications in OLED devices due to their near-IR emission properties, inspired by aggregation-induced emission (AIE) phenomena. This suggests that related compounds could find applications in developing 'metal-free' infrared emitters for OLEDs (Squeo & Pasini, 2020).

Environmental Toxicology and Biodegradation

The environmental impact and biodegradation of chlorinated compounds, including pesticides and solvents, have been extensively studied. For example, DDT and its metabolites act as endocrine disruptors in humans and wildlife, with a focus on their effects on reproductive and immune systems, and their impact on mitochondrial function. This highlights the importance of studying the environmental fate and toxicological effects of related fluorinated or chlorinated compounds (Burgos-Aceves et al., 2021).

Peptide and Protein Studies

The use of spin label amino acids, such as TOAC, in peptide and protein studies, including their synthesis and structural analysis, is well-documented. These studies involve analyzing peptide backbone dynamics, secondary structure, and interactions with membranes, suggesting that compounds like 2-Amino-2-(2,4-difluorophenyl)ethan-1-OL could be utilized in similar biochemical or medicinal chemistry research contexts to study protein and peptide structures and functions (Schreier et al., 2012).

Synthesis and Functionalization of Organic Compounds

The synthesis and functionalization of β-amino acids and their derivatives through metathesis reactions have significant implications in drug research. Given the structural similarity, 2-Amino-2-(2,4-difluorophenyl)ethan-1-OL could be involved in the synthesis of cyclic β-amino acids or in the development of densely functionalized derivatives, which are crucial for creating new molecular entities in synthetic and medicinal chemistry (Kiss et al., 2018).